Cas no 72788-19-3 (N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 72788-19-3
• MF: C₂₀H₁₃NO₃
• MW: 315.322125196457
• CID: 1757486
• PubChem ID: 395955
• Update Time: 2025-11-01

N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-1-naphthalenyl-2-oxo-
• N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide
• AKOS000533731
• NSC-701079
• F0110-0034
• NCGC00177479-01
• NSC701079
• HMS1473I18
• BRD-K12453737-001-01-0
• CHEMBL1986742
• N-naphthalen-1-yl-2-oxochromene-3-carboxamide
• STK408188
• SR-01000401136
• N-(1-naphthyl)-2-oxo-2H-chromene-3-carboxamide
• EU-0068261
• Z28156040
• 72788-19-3
• NCI60_036329
• Oprea1_541537
• IDI1_019512
• Oprea1_322293
• ChemDiv3_000194
• AG-205/07444054
• SR-01000401136-1

• Inchi： 1S/C20H13NO3/c22-19(16-12-14-7-2-4-11-18(14)24-20(16)23)21-17-10-5-8-13-6-1-3-9-15(13)17/h1-12H,(H,21,22)
• InChI Key： JHKGSKCTPVNCNJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2=CC=CC3C=CC=CC2=3)=O)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 315.08959
• Monoisotopic Mass: 315.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide

N-(Naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(Naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 72788-19-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide consists of a naphthalene ring fused to a chromene moiety, with a carboxamide group attached to the chromene ring. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide. One of the most notable findings is its potent anti-inflammatory and analgesic effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and pain. These properties make it a promising candidate for the treatment of inflammatory diseases and chronic pain conditions.

Moreover, N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide has been shown to exhibit significant antioxidant activity. The compound's ability to scavenge free radicals and protect cells from oxidative damage has been extensively studied. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Preclinical studies have indicated that this compound can protect neurons from oxidative injury, suggesting its potential as a neuroprotective agent.

In addition to its anti-inflammatory and antioxidant properties, N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide has also demonstrated antiproliferative effects against various cancer cell lines. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide may have potential applications in cancer therapy.

The pharmacokinetic profile of N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further development as an oral medication. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

To date, several clinical trials have been initiated to evaluate the safety and efficacy of N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical testing.

In conclusion, N-(naphthalen-1-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 72788-19-3) represents a promising lead compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, antioxidant, and antiproliferative properties make it an attractive candidate for the development of novel drugs targeting inflammatory diseases, neurodegenerative disorders, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.